6H-(1,3)Dioxolo(5,6)benzofuro(3,2-c)(1)benzopyran-6a(12aH)-ol, 3-methoxy-, (6aS-cis)-
6H-(1,3)Dioxolo(5,6)benzofuro(3,2-c)(1)benzopyran-6a(12aH)-ol, 3-methoxy-, (6aS-cis)-
Brand Name:
Vulcanchem
CAS No.:
20186-22-5
VCID:
VC0126560
InChI:
InChI=1S/C17H14O6/c1-19-9-2-3-10-12(4-9)20-7-17(18)11-5-14-15(22-8-21-14)6-13(11)23-16(10)17/h2-6,16,18H,7-8H2,1H3/t16-,17+/m0/s1
SMILES:
COC1=CC2=C(C=C1)C3C(CO2)(C4=CC5=C(C=C4O3)OCO5)O
Molecular Formula:
C17H14O6
Molecular Weight:
314.29 g/mol
6H-(1,3)Dioxolo(5,6)benzofuro(3,2-c)(1)benzopyran-6a(12aH)-ol, 3-methoxy-, (6aS-cis)-
CAS No.: 20186-22-5
Reference Standards
VCID: VC0126560
Molecular Formula: C17H14O6
Molecular Weight: 314.29 g/mol
CAS No. | 20186-22-5 |
---|---|
Product Name | 6H-(1,3)Dioxolo(5,6)benzofuro(3,2-c)(1)benzopyran-6a(12aH)-ol, 3-methoxy-, (6aS-cis)- |
Molecular Formula | C17H14O6 |
Molecular Weight | 314.29 g/mol |
IUPAC Name | (1S,12S)-16-methoxy-5,7,11,19-tetraoxapentacyclo[10.8.0.02,10.04,8.013,18]icosa-2,4(8),9,13(18),14,16-hexaen-1-ol |
Standard InChI | InChI=1S/C17H14O6/c1-19-9-2-3-10-12(4-9)20-7-17(18)11-5-14-15(22-8-21-14)6-13(11)23-16(10)17/h2-6,16,18H,7-8H2,1H3/t16-,17+/m0/s1 |
Standard InChIKey | LZMRDTLRSDRUSU-DLBZAZTESA-N |
Isomeric SMILES | COC1=CC2=C(C=C1)[C@H]3[C@@](CO2)(C4=CC5=C(C=C4O3)OCO5)O |
SMILES | COC1=CC2=C(C=C1)C3C(CO2)(C4=CC5=C(C=C4O3)OCO5)O |
Canonical SMILES | COC1=CC2=C(C=C1)C3C(CO2)(C4=CC5=C(C=C4O3)OCO5)O |
Appearance | Powder |
Synonyms | (+)-pisatin (-)-pisatin (S,S)-pisatin pisatin pisatin, (+)- pisatin, (-)- pisatin, (6aR-cis)-isomer pisatin, (6aS-cis)-isome |
PubChem Compound | 107880 |
Last Modified | Nov 17 2021 |
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